Cas no 358731-29-0 (Di-n-propyl Phthalate-d4)

• Product Name: Di-n-propyl Phthalate-d4
• CAS No: 358731-29-0
• MF: C₁₄H₁₈O₄
• MW: 254.314971446991
• CID: 303240
• PubChem ID: 329754885
• Update Time: 2025-04-19

Di-n-propyl Phthalate-d4 Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzene-3,4,5,6-d4-dicarboxylicacid, dipropyl ester (9CI)
• Di-n-propyl Phthalate-d4
• Dipropyl phthalate-3,4,5,6-d4
• di-n-Propyl Phthalate-3,4,5,6-d4
• CS-0564551
• Dipropyl (~2~H_4_)benzene-1,2-dicarboxylate
• HY-B1944S
• 358731-29-0
• DTXSID60746775
• 1,2-Benzene-3,4,5,6-d4-dicarboxylic acid, dipropyl ester (9CI); Di-n-propyl Phthalate-d4; Phthalic acid, bis-propyl ester D4
• D99234
• Phthalic acid, bis-propyl ester D4
• Dipropyl phthalate-3,4,5,6-d4, analytical standard
• Dipropyl phthalate-d4
• dipropyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate

• MDL： MFCD01861637
• Inchi： 1S/C14H18O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h5-8H,3-4,9-10H2,1-2H3/i5D,6D,7D,8D
• InChI Key： MQHNKCZKNAJROC-KDWZCNHSSA-N
• SMILES： O(C(C1C([2H])=C([2H])C([2H])=C([2H])C=1C(=O)OCCC)=O)CCC

Computed Properties

• Exact Mass: 254.14600
• Monoisotopic Mass: 254.14561603g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• PSA: 52.60000
• LogP: 2.82020

Di-n-propyl Phthalate-d4 Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 51/53
• Safety Instruction： S61
• Hazardous Material Identification：
• Risk Phrases：R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters